Cas no 827026-22-2 (Benzenamine, 2-(ethylthio)-N-methyl-4-nitro-)

• Product Name: Benzenamine, 2-(ethylthio)-N-methyl-4-nitro-
• CAS No: 827026-22-2
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 686445
• PubChem ID: 11241313
• Update Time: 2025-04-19

Benzenamine, 2-(ethylthio)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(ethylthio)-N-methyl-4-nitro-
• 2-ethylsulfanyl-N-methyl-4-nitroaniline
• DTXSID70459804
• 827026-22-2

• Inchi： 1S/C9H12N2O2S/c1-3-14-9-6-7(11(12)13)4-5-8(9)10-2/h4-6,10H,3H2,1-2H3
• InChI Key： PGGINKKEJXICFN-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C=CC=1NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.2Ų